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Compound of Interest

Compound Name: 4-ethyl-2-methylhexane

Cat. No.: B6597449

Application Note: High-Fidelity GC-MS Analysis of 4-
ethyl-2-methylhexane
Abstract & Introduction

4-ethyl-2-methylhexane is a branched-chain alkane, a class of compounds significant in fuel
chemistry, environmental analysis, and as components of various industrial solvents. Due to
their structural isomerism and similar boiling points, resolving and identifying branched alkanes
within complex mixtures presents a significant analytical challenge.[1][2] Gas chromatography
coupled with mass spectrometry (GC-MS) stands as the definitive technique for this purpose,
offering the high chromatographic resolution necessary to separate isomers and the mass
spectral data required for unambiguous identification.[3][4]

This application note provides a comprehensive, field-proven protocol for the analysis of 4-
ethyl-2-methylhexane. It is designed for researchers, quality control chemists, and drug
development professionals who require a robust and reliable method for identifying and
characterizing this volatile organic compound. The methodology detailed herein is grounded in
established principles of chromatography and mass spectrometry, emphasizing the causality
behind instrumental parameters and sample handling choices to ensure method integrity and
reproducibility.

Analyte Physicochemical Properties
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A foundational understanding of the analyte's physical and chemical properties is paramount
for developing an effective GC-MS method. These properties directly influence decisions
regarding solvent choice, GC temperature programming, and potential matrix interferences.

Property Value Source
Molecular Formula CoHa2o PubChem[5]
Molecular Weight 128.26 g/mol NIST[6]
CAS Number 3074-75-7 NIST[6]
Boiling Point 134-135 °C NIST[7]
Synonyms 2-Methyl-4-ethylhexane PubChem[5]

Experimental Workflow and Protocol

The following protocol outlines a complete workflow from sample preparation to data
acquisition. The choices within this protocol are designed to minimize analytical error and
maximize sensitivity and specificity for 4-ethyl-2-methylhexane.

Diagram of the Analytical Workflow
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Part 1: Sample Preparation h
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. pdf.benchchem.com [pdf.benchchem.com]
. digitalcommons.unl.edu [digitalcommons.unl.edu]

. GC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]

. 4-Ethyl-2-methylhexane | COH20 | CID 18312 - PubChem [pubchem.ncbi.nim.nih.gov]
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 To cite this document: BenchChem. [Gas chromatography-mass spectrometry (GC-MS)
analysis of 4-ethyl-2-methylhexane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6597449#gas-chromatography-mass-spectrometry-
gc-ms-analysis-of-4-ethyl-2-methylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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